Cas no 76151-60-5 (Benzothiazole, 2-(2-propynylsulfonyl)-)

Benzothiazole, 2-(2-propynylsulfonyl)- structure
76151-60-5 structure
Product Name:Benzothiazole, 2-(2-propynylsulfonyl)-
CAS No:76151-60-5
MF:C10H7NO2S2
MW:237.29807972908
CID:538255
PubChem ID:12630359
Update Time:2025-04-19

Benzothiazole, 2-(2-propynylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-(2-propynylsulfonyl)-
    • 2-prop-2-ynylsulfonyl-1,3-benzothiazole
    • 76151-60-5
    • 2-(Prop-2-yne-1-sulfonyl)-1,3-benzothiazole
    • DTXSID10504963
    • Inchi: 1S/C10H7NO2S2/c1-2-7-15(12,13)10-11-8-5-3-4-6-9(8)14-10/h1,3-6H,7H2
    • InChI Key: BPIQENYIXPJRNO-UHFFFAOYSA-N
    • SMILES: S(CC#C)(C1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

  • Exact Mass: 236.99191
  • Monoisotopic Mass: 236.99182081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 47.03
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